Cas no 1805247-88-4 (Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1805247-88-4
• MF: C₁₁H₉ClF₅NO₃
• MW: 333.639079809189
• CID: 4812451
• Update Time: 2025-11-05

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H9ClF5NO3/c1-20-7(19)2-5-4-18-10(21-11(15,16)17)8(9(13)14)6(5)3-12/h4,9H,2-3H2,1H3
• InChI Key： BVLSWMVOQVQOGS-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C(=NC=C1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate

Comprehensive Analysis of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805247-88-4)

In the realm of specialty chemicals and pharmaceutical intermediates, Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805247-88-4) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its pyridine core and multiple halogen substituents, is a critical building block in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential in agrochemicals, medicinal chemistry, and material science.

The molecular structure of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate features a chloromethyl group at the 4-position, a difluoromethyl group at the 3-position, and a trifluoromethoxy group at the 2-position of the pyridine ring. These functional groups contribute to its high reactivity and selectivity, making it a valuable intermediate in cross-coupling reactions and nucleophilic substitutions. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, traits highly sought after in drug discovery and crop protection formulations.

Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate. Innovations such as catalytic fluorination and flow chemistry are being explored to reduce waste and improve yield. Additionally, the compound's role in precision agriculture aligns with the growing demand for environmentally friendly pest control solutions, addressing global concerns about food security and sustainable farming.

From a pharmaceutical perspective, this compound's heterocyclic framework is a key motif in the design of kinase inhibitors and antiviral agents. Its ability to modulate biological targets has led to its inclusion in libraries for high-throughput screening. Furthermore, its structural diversity enables the development of novel small-molecule therapeutics, particularly in oncology and infectious diseases, where fluorinated compounds are increasingly prominent.

In the field of material science, Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate is investigated for its potential in organic electronics and liquid crystals. The electron-withdrawing nature of its substituents makes it a candidate for n-type semiconductors, while its thermal stability is advantageous for high-performance polymers. These applications are particularly relevant in the context of renewable energy and flexible electronics, which are among the most searched topics in scientific databases today.

Quality control and analytical characterization of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate are critical for ensuring its efficacy in end-use applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound's CAS No. 1805247-88-4 serves as a unique identifier in chemical databases, facilitating seamless collaboration across research institutions and industrial laboratories.

As the demand for tailor-made chemicals grows, Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate exemplifies the intersection of innovation and practical utility. Its synthesis, properties, and applications continue to be subjects of active research, reflecting its importance in addressing contemporary challenges in healthcare, agriculture, and technology. For professionals seeking reliable data, this compound's safety profiles and handling guidelines are well-documented, ensuring compliance with regulatory standards worldwide.